molecular formula C7H13ClOSi B8328415 2-(Trimethylsilylmethyl)acryloyl chloride

2-(Trimethylsilylmethyl)acryloyl chloride

Cat. No.: B8328415
M. Wt: 176.71 g/mol
InChI Key: VVKFWTMMUROBPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Trimethylsilylmethyl)acryloyl chloride is a useful research compound. Its molecular formula is C7H13ClOSi and its molecular weight is 176.71 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13ClOSi

Molecular Weight

176.71 g/mol

IUPAC Name

2-(trimethylsilylmethyl)prop-2-enoyl chloride

InChI

InChI=1S/C7H13ClOSi/c1-6(7(8)9)5-10(2,3)4/h1,5H2,2-4H3

InChI Key

VVKFWTMMUROBPW-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)CC(=C)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

With stirring at 50° C., 60.0 g of oxalyl chloride was slowly added dropwise to a mixture of 69.8 g of 2-(trimethylsilylmethyl)acrylic acid obtained in Example 2 and 300 ml of toluene. Stirring was continued at the temperature. After gas evolution ceased, stirring was continued at 70° C. for 2 hours. After cooling, the product in toluene solution was directly used in the subsequent step.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
69.8 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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